Cas no 2138152-57-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138152-57-3
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 5258776
• PubChem ID: 165841429
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-372649
• 2138152-57-3
• (4,4-dimethylcyclohexyl)(imino)(propan-2-yl)-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H23NOS/c1-9(2)14(12,13)10-5-7-11(3,4)8-6-10/h9-10,12H,5-8H2,1-4H3
• InChI Key： BSDBCKRCXUBXOL-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(C)(C)CC1)(=N)=O

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 281.8±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No. 2138152-57-3 and Its Applications in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2138152-57-3 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is gaining attention for its potential applications in pharmaceuticals, materials science, and biotechnology. Researchers are particularly intrigued by its unique structural properties, which may offer novel solutions to some of today's most pressing scientific challenges.

The compound CAS No. 2138152-57-3 belongs to a class of molecules that are being actively studied for their bioactive properties. Recent studies suggest that it could play a role in drug discovery, especially in targeting specific enzyme pathways. This aligns with the growing demand for precision medicine and personalized therapeutics, topics that dominate current scientific discourse. As the pharmaceutical industry shifts towards more targeted therapies, compounds like CAS No. 2138152-57-3 are becoming increasingly valuable.

One of the most searched questions in the field of chemical research is: "What are the emerging compounds in drug development?" CAS No. 2138152-57-3 fits neatly into this category, as its potential mechanism of action is still under investigation. Early-stage research indicates that it may interact with cellular receptors in a way that could be harnessed for therapeutic benefits. This has sparked interest among researchers looking for next-generation treatments for complex diseases.

Beyond pharmaceuticals, CAS No. 2138152-57-3 is also being explored for its potential in advanced materials. Its molecular structure suggests possible applications in organic electronics and nanotechnology, two areas that are currently at the forefront of materials science. With the global push towards sustainable technologies, compounds like this are being scrutinized for their ability to contribute to green chemistry initiatives and eco-friendly material design.

The current lack of an assigned INDEX NAME for this compound actually presents an interesting opportunity for the scientific community. It allows researchers to explore its properties without preconceived notions, potentially leading to groundbreaking discoveries. This situation mirrors the growing trend in open innovation, where unexplored compounds are seen as blank slates for creative scientific exploration.

As with any promising but not yet fully characterized compound, safety and efficacy studies will be crucial for CAS No. 2138152-57-3. The scientific community is particularly interested in understanding its structure-activity relationship, which could unlock its full potential. This aligns with another frequently searched topic: "How do researchers determine the safety of new chemical compounds?"

The journey of CAS No. 2138152-57-3 from an unnamed compound to potentially significant scientific contributor exemplifies the dynamic nature of modern chemical research. As more studies are conducted and its INDEX NAME is eventually assigned, we may see this molecule play an important role in addressing some of the key challenges facing multiple scientific disciplines today.